O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate, Hydrochloride

Description

Based on the provided search results, there is no direct information about "O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate, Hydrochloride." However, the search results do provide information on similar compounds and related concepts that can help understand the potential uses and properties of such a compound.

Sodium methanethiosulfonate is a key reagent in organic synthesis and biochemistry, facilitating the preparation of thioethers and thioesters . It is widely utilized in research, such as serving as a reducing agent in biochemical assays to study protein interactions, in the synthesis of thiol-containing drugs to enhance bioavailability, and in analytical techniques like mass spectrometry to stabilize biomolecules . Additionally, it finds use in cosmetic formulations for its antioxidant properties and in environmental chemistry to study sulfur compounds for pollution control . Another related compound, S-Methyl methanethiosulfonate, is a reagent used to synthesize thiols and thioesters and as a cross-linking agent to prepare polymer networks . It has been used as a sulfenylating agent for various compounds and as a reagent to trap the natural thiol-disulfide state of proteins .

Given the information on related compounds, "O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate, Hydrochloride" could potentially be used in similar applications, such as chemical synthesis, biochemical research, or drug development. The presence of the methanethiosulfonate group suggests it may be involved in reactions involving thiol chemistry or disulfide bond formation. The carbamate and dimethylaminoethyl moieties could contribute to its properties, such as solubility, reactivity, or biological activity. However, without specific information, this assessment remains speculative.

• CAS No.: 187592-54-7
• Product Name: O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate, Hydrochloride
• Molecular Formula: C8H19ClN2O4S2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 2-methylsulfonylsulfanylethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride
• Standard InChI: InChI=1S/C8H18N2O4S2.ClH/c1-10(2)5-4-9-8(11)14-6-7-15-16(3,12)13;/h4-7H2,1-3H3,(H,9,11);1H
• Standard InChIKey: ASASFNRFBAGWBY-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)OCCSS(=O)(=O)C.Cl
• Canonical SMILES: CN(C)CCNC(=O)OCCSS(=O)(=O)C
• Synonyms: Methanesulfonothioic Acid 2-[[[[2-(Dimethylamino)ethyl]amino]carbonyl]oxy]ethyl Ester Hydrochloride; MTS-AC
• PubChem Compound: 46782139
• Last Modified: Sep 14 2023